Computational insights into the interaction of water with the UiO-66 metal–organic framework and its functionalized derivatives†

Journal of Materials Chemistry C Pub Date: 2023-07-06 DOI: 10.1039/D3TC01313H

Abstract

The UiO-66 metal–organic framework (MOF) has been identified as a promising hydrophilic material for water harvesting. Recent studies show that its water uptake ability at low relative humidity (RH) can be improved by incorporating hydrophilic functional groups into the framework. In this work, we provide computational insights into the adsorption of water in UiO-66 and its functionalized derivatives to reveal the role played by different adsorption sites and functional groups in the adsorption mechanism. We started by developing molecular models for UiO-66, UiO-66-NH2, UiO-66-OH, and UiO-66-(OH)2 compatible with the MB-pol data-driven many-body potential of water. We then benchmarked these models against ab initio data. We used these models to perform molecular dynamics simulations and calculate radial distribution functions, IR spectra, and two-dimensional density distribution maps for water in the MOFs. These results consistently show that the μ3-OH sites are the preferential interaction sites for water in UiO-66 and all its variants, and the formation of localised water clusters inside the octahedral pores is responsible for the abrupt step in the experimental adsorption isotherms. Furthermore, the presence of functional groups in the framework allows water to cluster in the octahedral pores at lower RH, thus making the MOF a more efficient water harvester. Overall, this study provides molecular-level insights into the pore filling process of UiO-66 and its functionalized derivatives, which are needed for the design of efficient water harvesting materials based on MOFs.

Graphical abstract: Computational insights into the interaction of water with the UiO-66 metal–organic framework and its functionalized derivatives
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Journal of Materials Chemistry C
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